Cas no 2549012-22-6 (N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide)

• Product Name: N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide
• CAS No: 2549012-22-6
• MF: C₁₅H₂₁BrN₂O₂S
• MW: 373.308441877365
• CID: 5313205
• PubChem ID: 154583332
• Update Time: 2025-10-22

N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-[(3-Bromophenyl)methyl]-4-piperidinyl]cyclopropanesulfonamide
• F6752-2203
• 2549012-22-6
• AKOS040723588
• N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide

• Inchi： 1S/C15H21BrN2O2S/c16-13-3-1-2-12(10-13)11-18-8-6-14(7-9-18)17-21(19,20)15-4-5-15/h1-3,10,14-15,17H,4-9,11H2
• InChI Key： JOFXEDPTWXMPKR-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CN1CCC(CC1)NS(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 372.05071g/mol
• Monoisotopic Mass: 372.05071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 475.7±55.0 °C(Predicted)
• pka: 10.87±0.20(Predicted)

Additional information on N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide

Introduction to N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide (CAS No. 2549012-22-6)

N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide, with the CAS number 2549012-22-6, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of modulating various cellular pathways. The unique structural features of this molecule, including its 3-bromophenylmethyl and piperidin-4-yl substituents, contribute to its distinct chemical properties and reactivity, making it a valuable candidate for further investigation.

The cyclopropanesulfonamide moiety in the molecular structure of N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide plays a crucial role in determining its pharmacological profile. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of a cyclopropane ring into the sulfonamide framework often enhances the binding affinity and selectivity of the compound towards specific biological targets. This structural motif has been extensively studied in drug design due to its ability to induce conformational constraints, which can improve the efficacy and reduce side effects associated with small molecule drugs.

In recent years, there has been growing interest in exploring the therapeutic potential of piperidine derivatives. Piperidine scaffolds are commonly found in numerous approved drugs due to their favorable pharmacokinetic properties and ability to interact with biological targets in a precise manner. The presence of a piperidin-4-yl group in N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide not only contributes to its structural complexity but also enhances its potential for binding to proteins involved in critical cellular processes. This makes the compound an attractive candidate for further development as a therapeutic agent.

The 3-bromophenylmethyl substituent is another key feature of this compound that contributes to its unique chemical and biological properties. Bromine atoms are known to enhance the lipophilicity and metabolic stability of molecules, which can be advantageous for drug development. Additionally, brominated aromatic compounds have been extensively studied for their role in various biological pathways, including signal transduction and enzyme inhibition. The combination of these structural elements in N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide suggests that it may exhibit potent activity against a range of therapeutic targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of small molecules with biological targets with high accuracy. These computational tools have been instrumental in identifying promising candidates for further experimental validation. In the case of N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide, computational studies have suggested that it may interact with enzymes and receptors involved in cancer progression, inflammation, and neurodegenerative diseases. These findings highlight the potential therapeutic applications of this compound and justify further investigation into its pharmacological properties.

The synthesis of N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyclopropanesulfonamide moiety requires specialized synthetic techniques, such as sulfonylation reactions followed by cyclization under controlled conditions. The bromination step to introduce the 3-bromophenylmethyl group also necessitates precise control over reaction conditions to avoid unwanted side products. Despite these challenges, the synthesis of this compound has been successfully achieved using established methodologies, demonstrating its feasibility for further development.

Evaluation of the pharmacological activity of N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide has revealed promising results in preclinical studies. These studies have demonstrated that the compound exhibits significant inhibitory activity against various enzymes and receptors relevant to human diseases. For instance, preliminary data suggest that it may inhibit kinases involved in cancer cell proliferation and survival. Additionally, the compound has shown potential anti-inflammatory effects by modulating cytokine production and immune cell function. These findings underscore the therapeutic potential of this molecule and warrant further investigation into its clinical applications.

The development of novel drug candidates requires a thorough understanding of their pharmacokinetic properties to ensure optimal efficacy and safety profiles. N-{1-[(3-bromophenyl)methyl]piperidin-4-yl}cyclopropanesulfonamide has been evaluated for its solubility, stability, and absorption characteristics using standard pharmacokinetic models. These studies have provided valuable insights into how the compound behaves within biological systems, which is essential for designing effective dosing regimens and minimizing potential side effects. The favorable pharmacokinetic profile observed for this compound suggests that it may be suitable for oral administration, which would enhance patient compliance.

The future direction of research on N-{1-[(3-bromophenyl)methyl]piperidin-4-y lcyclopropanesulfonamide includes further exploration of its mechanism of action and optimization for clinical development. Additional preclinical studies are planned to investigate its long-term safety and efficacy in animal models. These studies will provide critical data needed to support regulatory submissions for clinical trials in humans. Moreover, efforts are underway to develop analogs of this compound with improved pharmacological properties using structure-based drug design approaches.

In conclusion, N-{1-[ (3-bromophenyl)methyl] piperidin - 4 - y l } cyc lo pro pan es ulfon am ide ( CAS No . 2549012 - 22 - 6 ) is a promis ing compoun d with unique structural features that make it an attractive candidate for further pharmaceutical development . Its potentia l therapeutic applications , supported by preliminary pharmacological data , highlight its significance as a research tool . As advancements continue in drug discovery technologies , compounds like N-{1-[ ( 3 - brom o phen y lm eth y l ) piper id i n - 4 - y l ] c y c lo pro pan es ulfon am ide } are poised to play a crucial role in addressing unmet medical needs .